2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide

• IUPAC Name: 2-[3-(2-fluorophenyl)-6-oxopyridazin-1-yl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C19H17FN4O2S/c20-13-6-2-1-5-12(13)14-9-10-18(26)24(23-14)11-17(25)22-19-21-15-7-3-4-8-16(15)27-19/h1-2,5-6,9-10H,3-4,7-8,11H2,(H,21,22,25)
• InChI Key: RYEDXGZTZJTTPC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)CN3C(=O)C=CC(=N3)C4=CC=CC=C4F
• Molecular Formula: C19H17FN4O2S
• Molecular Weight: 384.4 g/mol

Description

This compound features a pyridazinone core substituted with a 2-fluorophenyl group at position 3, linked via an acetamide moiety to a (2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene group. The pyridazinone scaffold is known for its pharmacological relevance, particularly in anti-inflammatory and anticancer applications. The tetrahydrobenzothiazolylidene component introduces conformational rigidity, which may influence target binding affinity.

Preparation Methods

The synthesis of 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide typically involves multi-step organic reactions. The preparation begins with the formation of the pyridazine ring, followed by the introduction of the fluorophenyl group. The benzothiazole moiety is then synthesized separately and coupled with the pyridazine derivative under specific reaction conditions. Industrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used. Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions.

Scientific Research Applications

2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including as an inhibitor for specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. It may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, metabolic processes, or gene expression regulation .

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyridazinone Derivatives

Compound Name	Pyridazinone Substituent	Acetamide-Linked Group	Key Structural Features
Target Compound	3-(2-fluorophenyl)	(2Z)-tetrahydrobenzothiazol-2(3H)-ylidene	Fluorine at ortho position; hydrogenated benzothiazole
2-[3-(4-Fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(pyridin-2-yl)acetamide	3-(4-fluorophenyl)	Pyridin-2-yl	Fluorine at para position; aromatic pyridine
2-(6-Oxo-3-phenylpyridazin-1(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide	3-phenyl	2-(trifluoromethyl)phenyl	Trifluoromethyl group; no heterocyclic tail
N-(6-Trifluoromethylbenzothiazol-2-yl)-2-(3-methoxyphenyl)acetamide	N/A	6-trifluoromethylbenzothiazole-2-yl	Methoxy-substituted phenyl; non-hydrogenated benzothiazole

Key Observations :

• Benzothiazole Modifications: Hydrogenation of the benzothiazole ring in the target compound likely enhances solubility compared to non-hydrogenated derivatives (e.g., ), which are more lipophilic.
• Acetamide Linker : All compounds retain the acetamide bridge, critical for hydrogen bonding with biological targets, such as kinases or ferroptosis-related enzymes.

Pharmacological Profiles

Table 2: Bioactivity Comparison

Compound	Reported Activity	Mechanism Insights
Target Compound	Hypothesized anticancer/ferroptosis inducer	Structural similarity to ferroptosis-inducing agents (FINs)
2-(6-Oxo-3-phenylpyridazin-1(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide	Not explicitly reported; likely kinase inhibitor	Trifluoromethyl group enhances membrane permeability
N-(6-Trifluoromethylbenzothiazol-2-yl)-2-(3-methoxyphenyl)acetamide	Anticancer (patented)	Methoxy group may modulate cytochrome P450 interactions

Critical Analysis :

• The target compound’s tetrahydrobenzothiazole moiety may reduce hepatotoxicity risks compared to aromatic benzothiazoles, which are prone to metabolic activation.
• Fluorine substitution at the ortho position (target) vs. para () could influence redox properties relevant to ferroptosis induction.

Biological Activity

The compound 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2Z)-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene]acetamide has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C20H15FN4O2
• Molecular Weight : 362.4 g/mol
• CAS Number : 1232803-27-8

Biological Activity

The biological activity of this compound is primarily linked to its interaction with various biological targets:

• Inhibition of Enzymatic Activity :
  • Preliminary studies indicate that the compound may act as an inhibitor of monoamine oxidase (MAO), which plays a crucial role in the metabolism of neurotransmitters. This inhibition could have implications for treating neurodegenerative diseases such as Alzheimer's disease .
• Antimicrobial Properties :
  • The compound has shown promising results against certain bacterial strains. For instance, related pyridazinone derivatives demonstrated significant inhibitory effects on Staphylococcus faecium and Escherichia coli, suggesting potential applications in antimicrobial therapy .
• Anticancer Activity :
  • Research into similar pyridazinone structures has revealed cytotoxic effects against various cancer cell lines. The mechanism appears to involve the induction of apoptosis and cell cycle arrest, although specific studies on this compound are still required to confirm these effects .

The proposed mechanisms through which this compound exerts its biological effects include:

• Enzyme Inhibition : The structural features of the compound allow it to bind effectively to enzyme active sites, thus inhibiting their function.
• Cell Membrane Interaction : The hydrophobic regions of the molecule may facilitate interactions with cell membranes, influencing cellular uptake and bioavailability.

Case Study 1: Neuroprotective Effects

A study conducted on related compounds showed that certain pyridazinones could significantly reduce oxidative stress in neuronal cells. This suggests that the compound may offer neuroprotective benefits, making it a candidate for further research in neurodegenerative disorders .

Case Study 2: Antibacterial Evaluation

In vitro testing demonstrated that derivatives similar to this compound exhibited IC50 values in the nanomolar range against bacterial pathogens. This highlights the potential for developing new antibacterial agents from this chemical scaffold .

Data Table: Summary of Biological Activities

Activity Type	Target/Pathway	IC50/Effect	Reference
MAO Inhibition	MAO-A and MAO-B	T6: 0.013 µM (MAO-B)
Antibacterial	Staphylococcus faecium	ID50 = 9 x 10^-8 M
Anticancer	Various cancer cell lines	Cytotoxic effects